[6-fluoro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](phenyl)methanone

• IUPAC Name: [6-fluoro-4-(3-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H16FNO3S/c1-15-6-5-9-18(12-15)24-14-21(22(25)16-7-3-2-4-8-16)28(26,27)20-11-10-17(23)13-19(20)24/h2-14H,1H3
• InChI Key: IGRVQRMYHBZBNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H16FNO3S
• Molecular Weight: 393.4 g/mol
• CAS No.: 1112419-06-3

Description

The compound 6-fluoro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone is a benzothiazine derivative characterized by a 1,4-benzothiazin core modified with a fluoro substituent at position 6, a 3-methylphenyl group at position 4, and a phenyl methanone moiety at position 2.

Biological Activity

The compound 6-fluoro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone is a member of the benzothiazine family, which has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{14}\text{F}\text{N}_2\text{O}_3\text{S}$$

This structure includes a fluorine atom and a dioxido group, which are essential for its biological activity.

The compound has been studied for its interaction with various biological targets:

• Nuclear Receptors : It has shown significant activity as an inverse agonist for the retinoic acid receptor-related orphan receptor C (RORc), which plays a crucial role in inflammatory responses by regulating interleukin (IL)-17 production. In vitro studies indicated that it possesses over 75-fold selectivity for RORc compared to other nuclear receptors .
• Protein Kinase Modulation : Research indicates that compounds within this class can modulate protein kinase activities, impacting cellular proliferation and apoptosis pathways .

Antiinflammatory Effects

The compound's ability to inhibit IL-17 production suggests a promising application in treating autoimmune diseases such as psoriasis and rheumatoid arthritis. Preclinical studies demonstrated dose-dependent inhibition of IL-17 in animal models, indicating potential therapeutic benefits in inflammatory conditions .

Antitumor Activity

Investigations into the antitumor properties of benzothiazine derivatives have revealed their capacity to induce apoptosis in cancer cell lines. The mechanism often involves the modulation of cell cycle regulators and pro-apoptotic factors. This compound's structural features may enhance its efficacy against specific cancer types .

Study 1: RORc Inhibition in Psoriasis Models

In a study involving GNE-3500 (a related compound), researchers found that treatment led to significant reductions in skin inflammation and thickness in mouse models of psoriasis. The compound demonstrated a favorable pharmacokinetic profile, supporting its potential for clinical development .

Study 2: Antitumor Efficacy

A study evaluating various benzothiazine derivatives against breast cancer cells showed that compounds similar to 6-fluoro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone exhibited IC50 values in the low micromolar range. The study highlighted the importance of the fluorine substituent in enhancing cytotoxicity against tumor cells .

Data Summary Table

Biological Activity	Mechanism	Reference
IL-17 Inhibition	RORc Inverse Agonism
Antitumor Activity	Induction of Apoptosis
Protein Kinase Modulation	Cell Cycle Regulation

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below compares key structural features and molecular properties of the target compound with similar benzothiazine and methanone-containing derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
6-fluoro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone	6-F, 4-(3-methylphenyl), 2-(phenyl)	C₂₆H₁₉FNO₃S	444.50*	Fluoro substituent enhances electronegativity; methylphenyl improves lipophilicity
4-(4-Butylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone	4-(4-butylphenyl), 2-(phenyl)	C₂₅H₂₃NO₃S	417.52	4-butylphenyl increases lipophilicity; potential for enhanced membrane permeation
4-(3,5-Dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone	4-(3,5-dimethoxyphenyl), 6-F, 2-(2,4-dimethylphenyl)	C₂₇H₂₃FNO₅S	500.54*	Methoxy groups improve solubility; dimethylphenyl adds steric bulk
4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone	4-(3-Cl-4-MePh), 6-F, 2-(4-ethoxyphenyl)	C₂₇H₂₂ClFNO₄S	526.99*	Chlorine enhances halogen bonding; ethoxy group modulates polarity
Bis(4-(5-(N-cyclohexylamino)-1,3,4-thiadiazol-2-yl)phenyl)methanone (C1)	Bis-thiadiazole with cyclohexylamino	C₃₀H₂₈N₆O₂S₂	592.72	Thiadiazole core; exhibits antibiofilm and antimicrobial activities

*Calculated based on molecular formulas.

Research Implications and Gaps

• Synthetic Methodologies : Procedures for analogous compounds (e.g., triazole derivatives in ) highlight the use of sodium ethoxide-mediated reactions, which may apply to the target compound’s synthesis.
• Need for Further Studies : Comparative studies on binding affinity, toxicity (ADMET properties), and in vitro activity are required to validate the hypothesized advantages of the target compound’s fluorinated and methylated structure.